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Compound of Interest

Compound Name: MeNH-PEG2-OH

Cat. No.: B1673961

Essential Safety and Handling Guide for MeNH-
PEG2-OH

Disclaimer: The following safety and handling information is based on data for the closely
related chemical, 2-[2-(Dimethylamino)ethoxy]ethanol (CAS: 1704-62-7), as a specific Safety
Data Sheet (SDS) for MeNH-PEG2-OH (2-(2-(methylamino)ethoxy)ethanol) was not readily
available. Due to the structural similarity, the hazards and required precautions are expected to
be comparable. This guide is intended for trained laboratory personnel, including researchers,
scientists, and drug development professionals.

Hazard Identification and Classification

This chemical is considered hazardous. Based on the data for its dimethylated analog, it is
classified as follows:

Acute Dermal Toxicity, Category 4: Harmful in contact with skin.[1]

Skin Corrosion, Sub-category 1C: Causes severe skin burns.[1][2]

Serious Eye Damage, Category 1: Causes serious eye damage.[1][2][3]

Combustible Liquid: The dimethylated analog is a combustible liquid.[3]

Signal Word: Danger[1][3]
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Hazard Statements:

H227: Combustible liquid.[3]

H312: Harmful in contact with skin.[1][3]
H314: Causes severe skin burns and eye damage.[1][2]

H318: Causes serious eye damage.[2][3]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to ensure personal safety.

Protection Type

Specification

Rationale

Eye/Face Protection

Wear tightly fitting safety
goggles with side-shields
(conforming to EN 166 or
NIOSH standards) or a full
face shield.[1][3]

Protects against splashes and
vapors that can cause serious

eye damage.

Skin Protection

- Gloves: Chemical-
impermeable gloves (e.g.,
nitrile rubber). Gloves must be
inspected before use and
changed immediately if
contaminated.[1] - Clothing: A
flame-retardant and impervious
lab coat or protective suit is
required.[1][3]

Prevents skin contact, which
can cause severe burns and is

a route for toxic exposure.[1]

Respiratory Protection

A full-face respirator with an
appropriate cartridge should
be used if exposure limits are
exceeded, if irritation is
experienced, or if working
outside of a well-ventilated

area like a fume hood.[1]

Protects against inhalation of

vapors or mists.
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Standard Operating Protocol for Handling

This protocol outlines the essential steps for safely handling MeNH-PEG2-OH in a laboratory
setting.

Pre-Handling Preparations

e Consult SDS: Always review the Safety Data Sheet for the most current information before
use.

o Ensure Proper Ventilation: All handling procedures must be conducted in a certified chemical
fume hood.[1][3]

o Gather Materials: Assemble all necessary equipment, including the chemical container,
solvents, reaction vessels, and waste containers, inside the fume hood.

» Verify Emergency Equipment: Confirm that a safety shower and eyewash station are
accessible and operational.

Don PPE: Put on all required personal protective equipment as detailed in the table above.

Handling Procedure

e Grounding: Use spark-proof tools and ensure all equipment is grounded to prevent static
discharge, which could be an ignition source.[1][4]

» Dispensing: Open the container carefully. Avoid splashing or creating mists.
o Transfer: Use appropriate tools (e.g., pipette, syringe) to transfer the liquid.

o Reactions: If used in a reaction, add it slowly to the reaction vessel. Be aware of potential
exothermic reactions.

e Resealing: Once done, securely close the container.[5] Containers that have been opened
must be carefully resealed and kept upright to prevent leakage.[5]

Post-Handling Procedures

o Decontamination: Clean the work area thoroughly.
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» Waste Disposal: Dispose of all contaminated materials (e.g., pipette tips, gloves) in a
designated hazardous waste container.

» Doffing PPE: Remove PPE in the correct order to avoid cross-contamination.

o Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after
handling.[3][5]
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Standard Operating Procedure for Handling MeNH-PEG2-OH
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Storage, Spill, and Disposal Plans
Storage and Incompatibilities

o Storage Conditions: Store the container tightly closed in a dry, cool, and well-ventilated
place.[1][5] Keep away from heat, sparks, open flames, and other ignition sources.[3][4]

e Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.

Spill and Emergency Procedures

In the event of a spill or exposure, immediate and appropriate action is critical.
First Aid Measures:

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[1][5]

» In Case of Skin Contact: Immediately take off all contaminated clothing.[3] Wash the affected
area with plenty of soap and water.[5] Seek immediate medical attention as the chemical can
cause severe burns.[1]

e In Case of Eye Contact: Rinse cautiously and thoroughly with water for at least 15 minutes.
[5] Remove contact lenses if present and easy to do so.[5] Continue rinsing and seek
immediate medical attention.[3][5]

« If Swallowed: Rinse mouth with water. Do NOT induce vomiting.[1][5] Never give anything by
mouth to an unconscious person.[5] Seek immediate medical attention.
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Disposal Plan

o Waste Classification: This chemical and any materials contaminated with it must be treated
as hazardous waste.

o Containerization: Collect waste in a suitable, properly labeled, and tightly sealed container
that is compatible with the chemical.[6][7]

o Disposal Route: Do not dispose of down the drain or in regular trash.[8][9] All waste must be
disposed of through your institution's Environmental Health and Safety (EHS) office in
accordance with local, state, and federal regulations.[7]

o Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The
rinsate must be collected and disposed of as hazardous waste.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1673961#personal-protective-equipment-for-
handling-menh-peg2-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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